Cas no 54431-56-0 (1-cyclohexylazetidine-3-carboxylic acid)

• Product Name: 1-cyclohexylazetidine-3-carboxylic acid
• CAS No: 54431-56-0
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• MDL: MFCD18381455
• CID: 4654837
• PubChem ID: 64259319
• Update Time: 2025-05-24

1-cyclohexylazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-cyclohexylazetidine-3-carboxylic acid
• 3-Azetidinecarboxylic acid, 1-cyclohexyl-

• MDL： MFCD18381455
• Inchi： 1S/C10H17NO2/c12-10(13)8-6-11(7-8)9-4-2-1-3-5-9/h8-9H,1-7H2,(H,12,13)
• InChI Key： XUZNTJMBNVOKTH-UHFFFAOYSA-N
• SMILES： N1(C2CCCCC2)CC(C(O)=O)C1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 310.1±35.0 °C at 760 mmHg
• Flash Point: 141.4±25.9 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

1-cyclohexylazetidine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

Additional information on 1-cyclohexylazetidine-3-carboxylic acid

1-Cyclohexylazetidine-3-Carboxylic Acid: A Comprehensive Overview

1-Cyclohexylazetidine-3-carboxylic acid, identified by the CAS registry number 54431-56-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of azetidine derivatives, which are four-membered ring structures with unique chemical properties. The presence of a cyclohexyl group attached to the azetidine ring introduces additional complexity and potential for functionalization, making it a valuable molecule for research and development.

The structure of 1-cyclohexylazetidine-3-carboxylic acid consists of a cyclohexane ring fused to an azetidine ring, with a carboxylic acid group at the third position. This configuration imparts both rigidity and flexibility to the molecule, enabling it to interact with various biological targets. Recent studies have highlighted its potential as a precursor for drug development, particularly in the design of bioactive molecules with tailored pharmacokinetic profiles.

One of the most promising applications of this compound lies in its role as an intermediate in the synthesis of complex molecules. Researchers have utilized 1-cyclohexylazetidine-3-carboxylic acid to construct bioactive agents with enhanced solubility and bioavailability. For instance, its use in the development of peptide mimetics has shown potential in targeting specific receptors involved in neurological disorders.

In terms of synthesis, several methods have been reported for the preparation of 1-cyclohexylazetidine-3-carboxylic acid. These include ring-closing metathesis, which allows for the formation of the azetidine ring under mild conditions, and traditional nucleophilic substitution reactions. The choice of synthetic pathway often depends on the desired scale and purity of the final product.

The chemical stability and reactivity of 1-cyclohexylazetidine-3-carboxylic acid make it a versatile building block in organic synthesis. Its ability to undergo various functional group transformations has been exploited in the creation of novel materials with applications in drug delivery systems and advanced materials science.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Molecular modeling studies have revealed that 1-cyclohexylazetidine-3-carboxylic acid exhibits favorable interactions with key enzymes involved in metabolic pathways, suggesting its potential as a lead compound for therapeutic interventions.

In conclusion, 1-cyclohexylazetidine-3-carboxylic acid, CAS No. 54431-56-0, stands out as a valuable molecule with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent research findings, positions it as a key player in the development of innovative solutions in medicine and materials science.